Cas no 2285800-61-3 ([(2-Chloro-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine)

• Product Name: [(2-Chloro-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine
• CAS No: 2285800-61-3
• MF: C₈H₁₃ClN₂S
• MW: 204.720219373703
• CID: 6434266
• PubChem ID: 154814393
• Update Time: 2025-05-21

[(2-Chloro-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-6387503
• [(2-chloro-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine
• 2285800-61-3
• [(2-Chloro-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine

• Inchi： 1S/C8H13ClN2S/c1-6(2)3-10-4-7-5-11-8(9)12-7/h5-6,10H,3-4H2,1-2H3
• InChI Key： LDNFPZJTNYRFAX-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CNCC(C)C)S1

Computed Properties

• Exact Mass: 204.0487973g/mol
• Monoisotopic Mass: 204.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.2Ų

Additional information on [(2-Chloro-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine

[(2-Chloro-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine: A Comprehensive Overview

The compound [(2-Chloro-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine, with CAS number 2285800-61-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, which are known for their versatile applications in drug design and materials science. The structure of this compound is characterized by a thiazole ring, a chlorine substituent, and an amine group attached to a branched alkyl chain. These features make it a unique candidate for exploring various chemical reactions and biological activities.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have demonstrated its ability to participate in click chemistry reactions, enabling the construction of complex molecular architectures with high efficiency. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is particularly valuable due to its aromaticity and reactivity. This makes it an ideal component for designing molecules with specific electronic properties and bioavailability.

The presence of the chlorine atom at the 2-position of the thiazole ring introduces additional functionality to the molecule. Chlorine's electronegativity can influence the electronic distribution within the ring, potentially enhancing or modulating the compound's reactivity. This feature has been exploited in several synthetic routes to access diverse derivatives with tailored properties. For example, substitution reactions at the chlorine position have been used to introduce various functional groups, expanding the scope of applications for this compound.

The amine group attached to the 2-methylpropyl chain adds another layer of complexity to this molecule. Amines are known for their ability to form hydrogen bonds, which can significantly impact the solubility and stability of compounds in different environments. In addition, the branched alkyl chain contributes to the molecule's lipophilicity, making it more likely to interact with hydrophobic regions in biological systems. This balance between hydrophilic and hydrophobic characteristics positions this compound as a promising candidate for drug delivery systems and membrane-interacting agents.

From an industrial perspective, [(2-Chloro-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine has shown potential in polymer chemistry. Its ability to act as a cross-linking agent or a monomer component has been explored in recent studies aimed at developing advanced materials with improved mechanical and thermal properties. The incorporation of this compound into polymer networks has been shown to enhance their resistance to environmental factors such as UV radiation and temperature fluctuations.

In terms of environmental impact, there is growing interest in understanding how such compounds behave in natural ecosystems. Preliminary studies suggest that [(2-Chloro-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine undergoes biodegradation under specific conditions, which is crucial for assessing its safety profile and sustainability. However, further research is needed to fully characterize its environmental fate and potential risks.

In conclusion, [(2-Chloro-1,3-thiazol-5-yl)methyl](2-methylpropyl strong>)< strong >amine strong > remains a subject of intense scientific investigation due to its multifaceted chemical properties and diverse applications. As new research emerges, it is expected that this compound will continue to play a pivotal role in advancing our understanding of heterocyclic chemistry and its practical implications across various industries.